Cas no 17012-47-4 (8-Methoxy-5-nitroquinoline)

8-Methoxy-5-nitroquinoline structure
8-Methoxy-5-nitroquinoline structure
Product Name:8-Methoxy-5-nitroquinoline
CAS No:17012-47-4
MF:C10H8N2O3
MW:204.18212223053
MDL:MFCD00452519
CID:1356746
PubChem ID:811350
Update Time:2025-09-23

8-Methoxy-5-nitroquinoline Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 8-methoxy-5-nitro-
    • 8-methoxy-5-nitroquinoline
    • 5-Nitro-8-methoxyquinoline
    • InChI=1/C10H8N2O3/c1-15-9-5-4-8(12(13)14)7-3-2-6-11-10(7)9/h2-6H,1H3
    • EN300-29712
    • STL257455
    • AKOS000131039
    • SR-01000316883-1
    • Oprea1_009989
    • DTXSID00355643
    • 17012-47-4
    • SCHEMBL9976072
    • AB00990208-01
    • AB00990208-03
    • TUICZSFZAWPHQN-UHFFFAOYSA-
    • Oprea1_483926
    • E79783
    • NCGC00333605-01
    • SR-01000316883
    • TUICZSFZAWPHQN-UHFFFAOYSA-N
    • Z235362801
    • 8-Methoxy-5-nitroquinoline
    • MDL: MFCD00452519
    • Inchi: 1S/C10H8N2O3/c1-15-9-5-4-8(12(13)14)7-3-2-6-11-10(7)9/h2-6H,1H3
    • InChI Key: TUICZSFZAWPHQN-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C2=CC=CN=C21)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 204.05354
  • Monoisotopic Mass: 204.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • PSA: 65.26

8-Methoxy-5-nitroquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M224293-25mg
8-Methoxy-5-nitroquinoline
17012-47-4
25mg
$ 50.00 2022-06-04
TRC
M224293-50mg
8-Methoxy-5-nitroquinoline
17012-47-4
50mg
$ 95.00 2022-06-04
TRC
M224293-250mg
8-Methoxy-5-nitroquinoline
17012-47-4
250mg
$ 320.00 2022-06-04
Enamine
EN300-29712-0.05g
8-methoxy-5-nitroquinoline
17012-47-4 96%
0.05g
$66.0 2023-09-06
Enamine
EN300-29712-0.1g
8-methoxy-5-nitroquinoline
17012-47-4 96%
0.1g
$98.0 2023-09-06
Enamine
EN300-29712-0.25g
8-methoxy-5-nitroquinoline
17012-47-4 96%
0.25g
$142.0 2023-09-06
Enamine
EN300-29712-0.5g
8-methoxy-5-nitroquinoline
17012-47-4 96%
0.5g
$271.0 2023-09-06
Enamine
EN300-29712-1.0g
8-methoxy-5-nitroquinoline
17012-47-4 96%
1.0g
$371.0 2023-02-14
Enamine
EN300-29712-2.5g
8-methoxy-5-nitroquinoline
17012-47-4 96%
2.5g
$726.0 2023-09-06
Enamine
EN300-29712-5.0g
8-methoxy-5-nitroquinoline
17012-47-4 96%
5.0g
$1074.0 2023-02-14
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.